![molecular formula C10H15I B6233095 1-cyclopentyl-3-iodobicyclo[1.1.1]pentane CAS No. 2287289-31-8](/img/no-structure.png)
1-cyclopentyl-3-iodobicyclo[1.1.1]pentane
Description
“1-cyclopentyl-3-iodobicyclo[1.1.1]pentane” is a chemical compound with the molecular formula C10H15I . The bicyclo [1.1.1]pentane (BCP) unit, which is part of this compound, exhibits special physical and chemical properties and is under scrutiny as a bioisostere in drug molecules .
Synthesis Analysis
The synthesis of different BCP triazole building blocks from one precursor, 1-azido-3-iodobicyclo [1.1.1]pentane, has been reported . This involves Cu (I)-catalyzed 1,3-dipolar cycloaddition (“click”) reactions and integrated cycloaddition-Sonogashira coupling reactions .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation: IC12CC(C1)(C2)C1CCCC1 .Chemical Reactions Analysis
The reactivity of 1-azido-3-iodobicyclo[1.1.1]pentane under “Click” Reaction Conditions has been investigated . The azido radical generated from the interaction of PIDA and TMSN3 selectively followed addition to [1.1.1]propellane to form the carbon-centered radical intermediate .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-cyclopentyl-3-iodobicyclo[1.1.1]pentane can be achieved through a multistep process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclopentadiene", "Iodine", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Diels-Alder adduct" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with iodine in the presence of sodium hydroxide to form the Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is then treated with methanol and hydrochloric acid to form the corresponding methoxy derivative.", "Step 3: The methoxy derivative is then reacted with sodium hydroxide to form the corresponding alcohol.", "Step 4: The alcohol is then treated with iodine and sodium bicarbonate to form the corresponding iodide.", "Step 5: The iodide is then purified by recrystallization from methanol and dried over sodium sulfate to yield 1-cyclopentyl-3-iodobicyclo[1.1.1]pentane." ] } | |
CAS RN |
2287289-31-8 |
Molecular Formula |
C10H15I |
Molecular Weight |
262.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
